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Compound of Interest

Compound Name: Canophyllal

Cat. No.: B076349

An Examination of the Antimicrobial Properties of Phytochemicals from the Genus Calophyllum

For researchers, scientists, and drug development professionals, the exploration of natural
compounds as adjuvants to conventional antibiotics represents a promising frontier in
combating antimicrobial resistance. This guide provides a comparative overview of the
antimicrobial potential of canophyllal and related compounds derived from the Calophyllum
genus, with a focus on their potential synergistic effects with known antibiotics.

While direct experimental data on the synergistic interactions of purified canophyllal with
antibiotics is not currently available in the scientific literature, this guide synthesizes the existing
research on the antimicrobial activities of extracts and other secondary metabolites from
Calophyllum species. This information provides a foundation for future investigations into the
synergistic potential of canophylial.

The triterpenoid canophyllal, along with related compounds such as canophyllic acid and
canophyllol, has been isolated from various plant species, including those of the Calophyllum
and Commiphora genera.[1][2] Extracts from these plants have demonstrated notable
antimicrobial properties, suggesting that their constituent compounds, including canophyllial,
may contribute to these effects.[3][4]
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Comparative Antimicrobial Activity of Calophyllum
Extracts

Extracts from various parts of Calophyllum inophyllum have been shown to possess broad-
spectrum antimicrobial activity. The table below summarizes the findings from studies that have
investigated the antimicrobial efficacy of these extracts against a range of pathogenic bacteria.
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Bacterial
Extract/Compo —— Type of Assay MIC, Zone of Reference
rain
und Inhibition)
Calophyllum
. i » . 17 +1.73 mm
inophyllum Bacillus subtilis Not Specified o
zone of inhibition
Methanol Extract
Staphylococcus N 17+£1.73 mm
Not Specified o [3]
aureus zone of inhibition
o ) -~ 24 +£1.15mm
Escherichia coli Not Specified o [3]
zone of inhibition
Klebsiella B 24 +£1.15mm
] Not Specified o [3]
pneumoniae zone of inhibition
Pseudomonas N 24 +1.15 mm
) Not Specified o [3]
aeruginosa zone of inhibition
Calophyllum
inophyllum Shigella ) o 16-20 mm zone
) Disc Diffusion o
Petroleum Ether dysenteriae of inhibition
Extract
Calophyllum
inophyllum Agrobacterium ) o Data available in
Disc Diffusion
Chloroform sp. source
Extract
] ] o Data available in
Bacillus cereus Disc Diffusion [5]
source
Staphylococcus ) o Data available in
Disc Diffusion [5]
aureus source
Calophyllum o
_ Promising
inophyllum Staphylococcus - ) )
) Not Specified antibacterial [6]
Pressurized aureus .
activity

Liquid Extracts

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://www.researchgate.net/publication/282763080_Antimicrobial_activity_of_various_extracts_from_various_parts_of_Calophyllum_inophyllum_L
https://www.researchgate.net/publication/282763080_Antimicrobial_activity_of_various_extracts_from_various_parts_of_Calophyllum_inophyllum_L
https://www.researchgate.net/publication/282763080_Antimicrobial_activity_of_various_extracts_from_various_parts_of_Calophyllum_inophyllum_L
https://www.researchgate.net/publication/282763080_Antimicrobial_activity_of_various_extracts_from_various_parts_of_Calophyllum_inophyllum_L
https://www.phytojournal.com/archives/2017/vol6issue3/PartJ/6-3-73-998.pdf
https://www.phytojournal.com/archives/2017/vol6issue3/PartJ/6-3-73-998.pdf
https://www.phytojournal.com/archives/2017/vol6issue3/PartJ/6-3-73-998.pdf
https://www.doc-developpement-durable.org/file/Culture/Arbres-Bois-de-Rapport-Reforestation/FICHES_ARBRES/calophyllum%20inophyllum/Propri%C3%A9t%C3%A9s&pharmacologiques/AJTM2009-4(4)-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing
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Mycobacterium - ) ]
) Not Specified antibacterial [6]
smegmatis o
activity

Postulated Mechanisms of Synergy

While specific data for canophyllal is lacking, the synergistic effects of other plant-derived
compounds with antibiotics are often attributed to several mechanisms. These include:

« Inhibition of Efflux Pumps: Many bacteria develop resistance by actively pumping antibiotics
out of the cell. Certain phytochemicals can inhibit these efflux pumps, thereby increasing the
intracellular concentration of the antibiotic.

e Enzyme Inhibition: Some natural compounds can inhibit bacterial enzymes that are
responsible for antibiotic inactivation, such as (3-lactamases.

 Increased Cell Membrane Permeability: Damage to the bacterial cell membrane by plant-
derived compounds can facilitate the entry of antibiotics into the cell.

Below is a diagram illustrating a hypothetical signaling pathway for the synergistic action of a
phytochemical with an antibiotic through the inhibition of an efflux pump.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b076349?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/17487607/
https://pubmed.ncbi.nlm.nih.gov/17487607/
https://phcog.com/article/sites/default/files/PhcogMag-18-78-256.pdf
https://www.researchgate.net/publication/282763080_Antimicrobial_activity_of_various_extracts_from_various_parts_of_Calophyllum_inophyllum_L
https://japsonline.com/admin/php/uploads/43_pdf.pdf
https://www.phytojournal.com/archives/2017/vol6issue3/PartJ/6-3-73-998.pdf
https://www.doc-developpement-durable.org/file/Culture/Arbres-Bois-de-Rapport-Reforestation/FICHES_ARBRES/calophyllum%20inophyllum/Propri%C3%A9t%C3%A9s&pharmacologiques/AJTM2009-4(4)-3.pdf
https://www.benchchem.com/product/b076349#synergistic-effects-of-canophyllal-with-known-antibiotics
https://www.benchchem.com/product/b076349#synergistic-effects-of-canophyllal-with-known-antibiotics
https://www.benchchem.com/product/b076349#synergistic-effects-of-canophyllal-with-known-antibiotics
https://www.benchchem.com/product/b076349#synergistic-effects-of-canophyllal-with-known-antibiotics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076349?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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